N-(4-acetamidophenyl)-2-oxo-2-(1-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-1H-indol-3-yl)acetamide

• IUPAC Name: N-(4-acetamidophenyl)-2-oxo-2-[1-(2-oxo-2-pyrrolidin-1-ylethyl)indol-3-yl]acetamide
• InChI: InChI=1S/C24H24N4O4/c1-16(29)25-17-8-10-18(11-9-17)26-24(32)23(31)20-14-28(21-7-3-2-6-19(20)21)15-22(30)27-12-4-5-13-27/h2-3,6-11,14H,4-5,12-13,15H2,1H3,(H,25,29)(H,26,32)
• InChI Key: RLNKIFRCFYWPAB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)C(=O)C2=CN(C3=CC=CC=C32)CC(=O)N4CCCC4
• Molecular Formula: C24H24N4O4
• Molecular Weight: 432.5 g/mol

Description

N-(4-acetamidophenyl)-2-oxo-2-(1-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-1H-indol-3-yl)acetamide is a useful research compound. Its molecular formula is C24H24N4O4 and its molecular weight is 432.48. The purity is usually 95%.
BenchChem offers high-quality N-(4-acetamidophenyl)-2-oxo-2-(1-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-1H-indol-3-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-acetamidophenyl)-2-oxo-2-(1-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-1H-indol-3-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antiallergic Applications

• A study by Menciu et al. (1999) investigated a series of N-(pyridin-4-yl)-(indol-3-yl)alkylamides, including compounds similar to N-(4-acetamidophenyl)-2-oxo-2-(1-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-1H-indol-3-yl)acetamide. They found that certain compounds in this series displayed significant antiallergic potency, suggesting potential applications in treating allergic reactions (Menciu et al., 1999).

Antimicrobial Activity

• Abdel-Ghany et al. (2013) synthesized a new dipeptide derivative related to the compound of interest and found it to have good antimicrobial activity. This indicates potential for developing new antimicrobial agents (Abdel-Ghany et al., 2013).

Imaging Agent Applications

• The same study by Abdel-Ghany et al. (2013) also radiolabeled the synthesized compound and tested it as a new imaging agent. They found high brain uptake in animal models, suggesting its potential as a novel agent for brain imaging (Abdel-Ghany et al., 2013).

Other Potential Applications

• Additional research, such as studies on pyrrolidone derivatives and related compounds, further expands the understanding of these types of compounds in various medical and scientific applications. For instance, research into the antiepileptic properties of related compounds suggests broader potential uses in neuroscience and pharmacology (Kenda et al., 2004).